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Compound of Interest

Compound Name: 4-Methyloctanoic acid

Cat. No.: B109220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Methyloctanoic acid, a

branched-chain fatty acid of increasing interest in various scientific fields. This document

details commercial suppliers, purchasing options, and technical specifications. Furthermore, it

explores the potential biological activities and experimental considerations for researchers and

professionals in drug development.

Commercial Suppliers and Purchasing Options
4-Methyloctanoic acid is readily available from a range of commercial chemical suppliers,

catering to both research and bulk quantity needs. The purity of the commercially available

product is typically high, often exceeding 98%. Below is a summary of prominent suppliers and

their offerings.
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Supplier Typical Purity
Available
Quantities

Notes

Sigma-Aldrich (Merck) ≥98% Grams to Kilograms

Offers food-grade

(FG) and kosher

certified products.

Provides access to

Safety Data Sheets

(SDS) and Certificates

of Analysis (CoA).

Thermo Fisher

Scientific (Alfa Aesar)

[1]

98%
Grams to hundreds of

grams

Products are intended

for laboratory use.

Detailed chemical

properties are

available on their

website.

MedChemExpress[2]

[3]
>99% Milligrams to grams

Provides high-purity

compounds for

research, along with

technical data

including solubility

information.

Cayman Chemical ≥98% Milligrams to grams

Specializes in

biochemicals for

research, providing

detailed product

information and safety

data.

Santa Cruz

Biotechnology
≥98% Grams

Offers a range of

research chemicals

with accompanying

technical data.

TCI Chemicals >98% Grams to hundreds of

grams

Provides a wide array

of organic chemicals
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for research and

development.

Parchem Inquire Bulk quantities

A supplier of specialty

chemicals, including

4-Methyloctanoic acid,

for industrial and

larger-scale

applications.

Technical Data and Specifications
Chemical and Physical Properties

Chemical Formula: C₉H₁₈O₂

Molecular Weight: 158.24 g/mol [4]

CAS Number: 54947-74-9[4]

Appearance: Colorless to pale yellow liquid[5]

Odor: Has a characteristic fatty, waxy, and sometimes described as "goaty" or "mutton-like"

odor.

Solubility: Soluble in organic solvents such as ethanol, ether, and chloroform. It has limited

solubility in water[5].

Safety and Handling
Safety Data Sheets (SDS) are available from most suppliers and should be consulted before

handling. 4-Methyloctanoic acid is classified as a corrosive substance that can cause severe

skin burns and eye damage.[4][6][7] Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or under a chemical fume hood.

Biological Activity and Research Applications
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While 4-Methyloctanoic acid is well-known for its contribution to the flavor profile of certain

foods, emerging research suggests that branched-chain fatty acids (BCFAs) as a class

possess interesting biological activities that are relevant to drug development.

Potential Therapeutic Areas
Studies on BCFAs indicate potential applications in the following areas:

Metabolic Diseases: BCFAs have been shown to influence lipid metabolism and may have a

role in managing metabolic disorders.[8][9]

Inflammation: Some BCFAs exhibit anti-inflammatory properties, suggesting their potential

as therapeutic agents for inflammatory conditions.[8][9]

Oncology: The anti-proliferative effects of certain BCFAs on cancer cells have been reported,

opening avenues for cancer research.[8][10]

Mechanism of Action
The precise molecular mechanisms of 4-Methyloctanoic acid are not fully elucidated.

However, based on studies of other BCFAs, a plausible mechanism of action involves the

modulation of nuclear receptors, such as Peroxisome Proliferator-Activated Receptors (PPARs)

and Liver X Receptors (LXRs). These receptors are key regulators of lipid metabolism and

inflammation.

Experimental Protocols and Methodologies
Detailed experimental protocols for 4-Methyloctanoic acid are often specific to the research

question. Below are general methodologies that can be adapted for in vitro and in vivo studies.

In Vitro Cell-Based Assays
A common application of 4-Methyloctanoic acid in a research setting is to investigate its

effects on cultured cells.

Objective: To determine the effect of 4-Methyloctanoic acid on gene expression in a human

hepatocyte cell line (e.g., HepG2).
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Methodology:

Cell Culture: HepG2 cells are cultured in appropriate media and conditions until they reach a

suitable confluency.

Treatment: Cells are treated with varying concentrations of 4-Methyloctanoic acid
(dissolved in a suitable solvent like DMSO) for a specified period (e.g., 24 hours). A vehicle

control (DMSO alone) is also included.

RNA Extraction: Total RNA is extracted from the cells using a commercial kit.

Gene Expression Analysis: The expression of target genes (e.g., those involved in lipid

metabolism or inflammation) is quantified using real-time quantitative polymerase chain

reaction (RT-qPCR).

In Vivo Studies
Animal models can be used to investigate the physiological effects of 4-Methyloctanoic acid.

Objective: To assess the impact of 4-Methyloctanoic acid on plasma lipid levels in a mouse

model.

Methodology:

Animal Model: A suitable mouse model (e.g., C57BL/6J mice) is selected.

Diet and Treatment: Mice are fed a standard or high-fat diet, and 4-Methyloctanoic acid is

administered orally or via intraperitoneal injection at different doses for a set duration. A

control group receives the vehicle.

Sample Collection: Blood samples are collected at specified time points.

Lipid Profile Analysis: Plasma levels of total cholesterol, triglycerides, HDL, and LDL are

measured using commercially available assay kits.

Visualizing Workflows and Pathways
Experimental Workflow
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The following diagram illustrates a general workflow for investigating the biological effects of 4-
Methyloctanoic acid.

Sourcing & Preparation In Vitro Studies

In Vivo Studies

Data Analysis & Interpretation

Select Commercial Supplier Procure 4-Methyloctanoic Acid Prepare Stock Solution (e.g., in DMSO)

Cell Treatment

Dosing & Administration

Cell Line Selection & Culture Gene Expression Analysis (qPCR)

Protein Analysis (Western Blot) Statistical Analysis

Animal Model Selection Blood/Tissue Collection Biochemical Analysis

Conclusion & Further Research

Click to download full resolution via product page

A general experimental workflow for studying 4-Methyloctanoic acid.

Hypothetical Signaling Pathway
Based on the known activities of branched-chain fatty acids, the following diagram illustrates a

hypothetical signaling pathway through which 4-Methyloctanoic acid might exert its effects on

gene expression.
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Hypothetical signaling pathway of 4-Methyloctanoic acid via PPAR activation.

This guide serves as a foundational resource for researchers and professionals interested in 4-
Methyloctanoic acid. The information provided on commercial availability, technical
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specifications, and potential biological activities is intended to facilitate further investigation into

the scientific and therapeutic potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b109220?utm_src=pdf-custom-synthesis
https://www.chemicalbull.com/blogs/strategies-for-managing-4-methyl-octanoic-acid-levels
https://www.medchemexpress.com/4-methyloctanoic-acid.html
https://en.wikipedia.org/wiki/Branched-chain_fatty_acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctanoic-acid
https://cymitquimica.com/cas/54947-74-9/
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Methyl-octanoic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Methyl-octanoic-Acid
https://www.glpbio.com/sp/4-methyloctanoic-acid.html
https://www.mdpi.com/2072-6643/12/9/2875
https://pubmed.ncbi.nlm.nih.gov/40207993/
https://pubmed.ncbi.nlm.nih.gov/40207993/
https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/fatty-acid-analysis/branched-chain-fatty-acid-analysis/
https://www.benchchem.com/product/b109220#commercial-suppliers-and-purchasing-options-for-4-methyloctanoic-acid
https://www.benchchem.com/product/b109220#commercial-suppliers-and-purchasing-options-for-4-methyloctanoic-acid
https://www.benchchem.com/product/b109220#commercial-suppliers-and-purchasing-options-for-4-methyloctanoic-acid
https://www.benchchem.com/product/b109220#commercial-suppliers-and-purchasing-options-for-4-methyloctanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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